Cas no 2172629-98-8 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-hydroxypropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-hydroxypropanoic acid
• CAS No: 2172629-98-8
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 6213887
• PubChem ID: 165585865
• Update Time: 2025-06-13

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-hydroxypropanoic acid
• 2172629-98-8
• EN300-1538346
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-2-hydroxypropanoic acid

• Inchi： 1S/C22H22N2O6/c25-19(21(27)28)12-24-20(26)10-5-11-23-22(29)30-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-10,18-19,25H,11-13H2,(H,23,29)(H,24,26)(H,27,28)/b10-5+
• InChI Key： FWFDIPNZMUKJFH-BJMVGYQFSA-N
• SMILES： O(C(NC/C=C/C(NCC(C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.14778643g/mol
• Monoisotopic Mass: 410.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 125Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-hydroxypropanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-hydroxypropanoic acid (CAS No. 2172629-98-8)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-hydroxypropanoic acid, identified by its CAS number 2172629-98-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorene moiety linked to an amino group through a methoxycarbonyl bridge. The presence of both amide and hydroxypropanoic acid functional groups further enhances its potential utility in drug design and development.

The structural features of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-hydroxypropanoic acid make it a promising candidate for various biochemical applications. The fluorene ring, known for its stability and fluorescence properties, serves as an excellent scaffold for drug delivery systems and bioimaging agents. Additionally, the methoxycarbonyl group contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel amino acids and peptidomimetics that can mimic the functionality of natural amino acids while offering enhanced stability and bioactivity. The amide bond in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-hydroxypropanoic acid plays a crucial role in this context, as it provides a stable backbone for further derivatization and modification. This flexibility has made it a valuable building block in the synthesis of protease inhibitors, receptor ligands, and other therapeutic agents.

One of the most compelling aspects of this compound is its potential application in targeted therapy. The fluorene moiety can be conjugated with antibodies or nanoparticles to enhance cellular uptake and specificity, while the hydroxypropanoic acid group can be modified to interact with biological targets. Such modifications have been extensively explored in the development of antibody-drug conjugates (ADCs) and other targeted cancer therapies.

Recent studies have highlighted the role of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-hydroxypropanoic acid in modulating enzyme activity and cellular signaling pathways. For instance, researchers have demonstrated its ability to inhibit certain kinases and phosphatases, which are implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to interact with these enzymes suggests that it could be developed into a lead compound for small-molecule drugs.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-hydroxypropanoic acid involves multiple steps, including condensation reactions, protection-deprotection strategies, and purification techniques. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for pharmaceutical applications. Additionally, the scalability of the synthesis process is crucial for industrial production, and recent advancements in continuous flow chemistry have made it possible to produce this compound on a larger scale with greater efficiency.

The pharmacokinetic properties of 3-4-(...) are also of great interest. Studies have shown that modifications to the hydroxypropanoic acid group can significantly impact its metabolic stability and clearance rates. By optimizing these functional groups, researchers can enhance the compound's bioavailability and prolong its therapeutic effects. This aspect is particularly important for chronic diseases where long-term treatment is required.

In conclusion, 3-(...) (CAS No. 2172629–98–8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.